Cas no 896679-85-9 (N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide)

• Product Name: N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide
• CAS No: 896679-85-9
• MF: C₁₇H₁₃N₃O₂S₃
• MW: 387.499019384384
• CID: 6020123
• PubChem ID: 16194593
• Update Time: 2025-06-28

N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• SMR000320427
• 896679-85-9
• CHEMBL1499353
• HMS2246K20
• AKOS024597166
• KUC105418N
• N-[2-methyl-5-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]thiophene-2-sulfonamide
• MLS000419098
• N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)thiophene-2-sulfonamide
• N-(2-methyl-5-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)thiophene-2-sulfonamide
• KSC-15-019
• F0695-0276

• Inchi： 1S/C17H13N3O2S3/c1-11-6-7-12(16-19-13-4-2-8-18-17(13)24-16)10-14(11)20-25(21,22)15-5-3-9-23-15/h2-10,20H,1H3
• InChI Key： YHMDBDGRGQVBPA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C3=NC4=CC=CN=C4S3)=CC=C2C)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 387.01699019g/mol
• Monoisotopic Mass: 387.01699019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• Boiling Point: 585.6±60.0 °C(Predicted)
• pka: 6.84±0.50(Predicted)

Additional information on N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide

Professional Introduction to N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide (CAS No. 896679-85-9)

N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 896679-85-9, represents a novel molecular architecture that integrates multiple heterocyclic systems, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of this molecule is characterized by the presence of a thiophene core, which is a well-known scaffold in the development of bioactive molecules. Specifically, the thiophene ring is functionalized with a sulfonamide group at the 2-position, enhancing its potential as an pharmacophore. This sulfonamide moiety is particularly interesting due to its ability to interact with biological targets through hydrogen bonding and ionic interactions, which are crucial for drug-receptor binding affinity.

Additionally, the compound incorporates a phenyl ring that is further substituted with a 1,3-thiazole ring linked to a pyridine moiety. This intricate arrangement of heterocyclic rings not only contributes to the molecule's complexity but also opens up numerous possibilities for its interaction with biological systems. The pyridine ring, in particular, is known for its ability to engage in various non-covalent interactions, including π-stacking and hydrogen bonding, which can be leveraged to optimize binding affinities and selectivity.

In recent years, there has been growing interest in the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide fits well within this paradigm due to its multifaceted structural features. Such compounds have shown promise in addressing complex diseases that involve multiple pathological pathways.

One of the most compelling aspects of this molecule is its potential application in the treatment of neurological disorders. The heterocyclic system present in this compound can modulate neurotransmitter activity by interacting with various receptor subtypes. For instance, the sulfonamide group can potentially interact with serotonergic receptors, which are implicated in conditions such as depression and anxiety. Furthermore, the pyridine and thiophene rings may engage with nicotinic acetylcholine receptors, which play a role in cognitive function and neuroprotection.

Recent studies have also highlighted the importance of molecular diversity in drug discovery programs. The structural complexity of N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide makes it an attractive candidate for generating derivatives with enhanced pharmacological properties. By modifying specific substituents on the phenyl or thiazole rings, researchers can fine-tune the molecule's solubility, metabolic stability, and target specificity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include Suzuki-Miyaura cross-coupling reactions for forming the biaryl linkages and nucleophilic substitution reactions for introducing the sulfonamide group. Advanced computational methods such as density functional theory (DFT) have been employed to guide the synthesis by predicting optimal reaction conditions and intermediates.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated promising interactions with relevant biological targets, including enzymes and receptors involved in disease pathways. For example, preliminary data suggest that this molecule exhibits inhibitory activity against certain kinases that are overexpressed in cancer cells.

The pharmacokinetic properties of N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide are also under investigation to assess its potential as a lead candidate for further development. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical factors that determine whether a compound can progress to clinical trials. Preliminary ADME studies indicate that the molecule has favorable solubility and metabolic stability profiles.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the process of identifying promising drug candidates like this one. Virtual screening techniques have been used to predict binding affinities and selectivity profiles based on known bioactive structures. These computational approaches complement traditional experimental methods by providing rapid assessments of large chemical libraries.

The future development of this compound will likely involve structure-based drug design (SBDD) strategies, where detailed knowledge of target protein structures is used to optimize molecular interactions. Collaborative efforts between medicinal chemists and structural biologists will be essential in refining the molecule's pharmacological profile.

In conclusion, N-(2-methyl-5-{1,3thiazolo[5,4-bpyridin-2-yl}phenyl)thiophene-2-sulfonamide (CAS No. 896679-85-9) represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and multifaceted biological potential. Its unique combination of heterocyclic systems positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas.